Cas no 2229587-99-7 (2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid)

2,2-Dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid is a fluorinated cyclopropane derivative with a unique structural configuration, combining a sterically hindered cyclopropane ring with a trifluorophenyl moiety. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, while the cyclopropane ring contributes to conformational rigidity. Its well-defined stereochemistry and high purity make it suitable for precise applications in research and industrial processes. The compound is typically handled under controlled conditions due to its reactivity.
2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid structure
2229587-99-7 structure
Product Name:2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid
CAS No:2229587-99-7
MF:C12H11F3O2
MW:244.209754228592
CID:5876299
PubChem ID:165976248
Update Time:2025-10-23

2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid
    • EN300-1802593
    • 2229587-99-7
    • Inchi: 1S/C12H11F3O2/c1-12(2)9(10(12)11(16)17)8-6(14)3-5(13)4-7(8)15/h3-4,9-10H,1-2H3,(H,16,17)
    • InChI Key: PZMIXWKPNKVAGN-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1C1C(C(=O)O)C1(C)C)F)F

Computed Properties

  • Exact Mass: 244.07111408g/mol
  • Monoisotopic Mass: 244.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid Pricemore >>

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Additional information on 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229587-99-7)

2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229587-99-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The molecular structure of 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with a trifluorophenyl group and two methyl groups. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The carboxylic acid functional group further enhances its potential as a bioactive molecule.

Recent studies have highlighted the potential of 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid has also shown promise as an anticancer agent. A 2020 study published in Cancer Research demonstrated that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings underscore its potential as a lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid have also been investigated to assess its suitability for therapeutic applications. A study conducted by a team at the University of California found that this compound exhibits favorable oral bioavailability and metabolic stability. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid, several preclinical studies are currently underway. These studies aim to evaluate its efficacy and safety in animal models of various diseases. Preliminary results from these studies have been promising, with the compound demonstrating significant therapeutic benefits without major adverse effects.

In conclusion, 2,2-dimethyl-3-(2,4,6-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229587-99-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are expected to provide more insights into its mechanisms of action and clinical utility.

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